Cas no 3804-68-0 (8-benzyl-8-azabicyclo3.2.1octan-3-ol)

8-benzyl-8-azabicyclo3.2.1octan-3-ol structure
3804-68-0 structure
Product Name:8-benzyl-8-azabicyclo3.2.1octan-3-ol
CAS No:3804-68-0
MF:C14H19NO
MW:217.306763887405
CID:1029147
PubChem ID:14762743
Update Time:2025-04-20

8-benzyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 8-Benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • LogP
    • 8-benzyl-8-azabicyclo3.2.1octan-3-ol
    • 8-Benzyl-8-aza-bicyclo[3.2.1]octan-3-ol
    • EN300-88999
    • HCBGIBWAPOFRKI-UHFFFAOYSA-N
    • AT34195
    • N-Benzylnortropine,8-benzyl-8-azabicyclo[3.2.1]octan-3-endo-ol
    • SCHEMBL694189
    • AKOS011240752
    • DB-065596
    • CS-11072
    • MFCD09966164
    • DB-013587
    • DTXSID40563740
    • 3804-68-0
    • CS-0269969
    • SY004647
    • Inchi: 1S/C14H19NO/c16-14-8-12-6-7-13(9-14)15(12)10-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2
    • InChI Key: HCBGIBWAPOFRKI-UHFFFAOYSA-N
    • SMILES: OC1CC2CCC(C1)N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.14677
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

8-benzyl-8-azabicyclo3.2.1octan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3804-68-0 95%
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Enamine
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Enamine
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Enamine
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Enamine
EN300-88999-0.5g
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Enamine
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